Cas no 112569-60-5 (3-Furancarboxylic acid,(3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diylester (9CI))

• Product Name: 3-Furancarboxylic acid,(3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diylester (9CI)
• CAS No: 112569-60-5
• MF: C₂₇H₃₂O₁₀
• MW: 516.536989212036
• CID: 160442
• Update Time: 2024-03-05

3-Furancarboxylic acid,(3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diylester (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid,(3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diylester (9CI)
• 3-Furancarboxylic acid,(3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzox
• 2H-3,9a-Methano-1-benzoxepin,3-furancarboxylic acid deriv.
• 3-Furancarboxylicacid,6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diylester, [3R-(3a,5b,5aa,6a,9b,9aa,10R*)]-
• Eumaitenol
• 3-Furancarboxylic acid, (3R,5S,5aS,6S,9S,9aS,10R)-6-(acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diyl ester (9CI)
• [3R-(3alpha,5beta,5aalpha,6alpha,9beta,9aalpha,10R*)]-6-(Acetyloxy)octahydro-9-hydroxy-2,2,5a,9-trimethyl-2H-3,9a-methano-1-benzoxepin-5,10-diyl ester 3-furancarboxylic acid

• Inchi： 1S/C27H32O10/c1-15(28)34-19-6-9-25(4,31)27-21(36-23(30)17-8-11-33-14-17)18(24(2,3)37-27)12-20(26(19,27)5)35-22(29)16-7-10-32-13-16/h7-8,10-11,13-14,18-21,31H,6,9,12H2,1-5H3/t18-,19+,20-,21+,25-,26+,27+/m1/s1
• InChI Key： GUBOYPRFUPUJMI-ABEZMFPMSA-N
• SMILES： [C@@H]12[C@H](OC(C3C=COC=3)=O)[C@]3(OC1(C)C)[C@@](O)(C)CC[C@@H]([C@@]3(C)[C@H](OC(C1C=COC=1)=O)C2)OC(C)=O

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• XLogP3: 2.824

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 598.8±50.0 °C(Predicted)
• PSA: 52.54
• pka: 13.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Agarofurans
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Agarofurans